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Compound of Interest

(5S)-N-methyl-1-
Compound Name:
azabicyclo[3.3.1]nonan-3-amine

Cat. No.: B12278445

Get Quote

Executive Summary

Granatamine (IUPAC: 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine) is a bicyclic diamine

belonging to the tropane-related alkaloid class. Structurally derived from the granatan (9-
azabicyclo[3.3.1]nonane) skeleton, it is the immediate precursor to Granisetron, a potent
antiemetic used in oncology.

This guide provides a comprehensive analysis of granatamine’s physicochemical profile,
stereochemical behavior, and reactivity. It is designed for medicinal chemists and process
engineers optimizing the synthesis of 5-HT3 antagonists, where the stereochemical purity of
the endo-isomer is the determinant of pharmaceutical efficacy.

Chemical Identity & Stereochemistry

Granatamine exists as two diastereomers based on the orientation of the C3-amino group
relative to the nitrogen-bridge: endo (active) and exo (impurity).
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Attribute Detail
Common Name Granatamine
IUPAC Name 9-methyl-9-azabicyclo[3.3.1]Jnonan-3-amine
CAS Number (Endo) 76272-41-8 (Generic/Mix: 141650-55-7)
CAS Number (Ex0) 76272-56-5
C
Molecular Formula H
N
Molecular Weight 154.25 g/mol
SMILES (Endo) CN1C2CCCCI1CN
Key Derivative Granisetron (Kytril)

Stereochemical Visualization

The endo configuration places the amino group towards the piperidine ring bridge, creating a

concave geometry essential for the binding pocket fit of Granisetron. The exo isomer extends

the amino group away from the bridge.
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Figure 1: Stereochemical relationship between the active endo-isomer and the exo-impurity.

Physical Properties[3][4][5][6]

Granatamine is typically handled as a hygroscopic oil or a low-melting solid. In pharmaceutical
manufacturing, it is often isolated as a salt (e.g., dihydrochloride) to improve stability and

crystallinity.

Quantitative Data Profile
Property Value | Range Condition
Physical State Viscous liquid or waxy solid Ambient (Free base)
Boiling Point 115°C - 119°C @ 18 mmHg (Vacuum)
Melting Point < 30°C (Free base) Salts MP > 200°C
Density 0.968 = 0.06 g/cm? Predicted @ 20°C
Solubility High (Water, Ethanol, DCM) Polar organic solvents
LogP 09-11 Lipophilic/Hydrophilic balance
pKa (N3-Amino) ~10.5 Primary amine (Nucleophile)
pKa (N9-Bridge) ~9.2 Tertiary amine (Bridgehead)

Experimental Insight: The free base absorbs atmospheric CO

rapidly to form carbamates. It must be stored under inert gas (Argon/Nitrogen) or converted
immediately to the hydrochloride salt.

Chemical Reactivity & Synthesis

The reactivity of granatamine is defined by its two nitrogen centers. The C3-primary amine is
the reactive handle for acylation, while the N9-tertiary amine remains chemically inert under
standard coupling conditions but dictates the basicity and solubility profile.

Synthesis Pathway (Robinson-Schoépf Route)
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The industrial synthesis mimics the biosynthesis of tropinone, utilizing a double Mannich
reaction followed by a stereoselective reduction.

o Cyclization: Glutaraldehyde, methylamine, and acetonedicarboxylic acid condense to form
Pseudopelletierine (9-methyl-9-azabicyclo[3.3.1]Jnonan-3-one).

e Oximation: Reaction with hydroxylamine yields the oxime.

¢ Reduction: Catalytic hydrogenation (e.g., Raney Ni) or sodium/alcohol reduction converts the
oxime to granatamine.

o Critical Control Point: The reduction method determines the endo:exo ratio. Sodium in
amyl alcohol favors the thermodynamically stable endo isomer, whereas catalytic
hydrogenation may yield mixed isomers.
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Figure 2: Synthetic workflow from raw materials to Granisetron via Granatamine.

Applications in Drug Development[8][9]

Granatamine is the pharmacophore scaffold for Granisetron, a 5-HT3 receptor antagonist.
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Mechanism of Action Role

The granatamine moiety mimics the structure of serotonin (5-HT). The bicyclic rigid cage locks
the nitrogen atoms in a specific spatial conformation that perfectly overlaps with the 5-HT3
receptor's ligand-binding domain, blocking the ion channel and preventing emesis signals.

Impurity Profiling (E-E-A-T)

In regulatory submissions (DMF/CMC), the following impurities related to granatamine must be
controlled:

o Exo-Granatamine: Inactive stereoisomer. Limit typically < 0.15%.

o Nor-Granatamine: Demethylated analog (N9-H). Arises from oxidative stress.
e Pseudopelletierine: Unreacted ketone starting material.

Detection Protocol:

e Method: HPLC-UV or GC-MS.

o Column: C18 Reverse Phase with ion-pairing agents (e.g., sodium octanesulfonate) to retain
the polar amine.

o Differentiation: Endo and Exo isomers have distinct retention times due to different solvation
radii and interaction with the stationary phase.

Safety & Handling
» Hazards: Corrosive (Causes severe skin burns and eye damage). Acute toxicity if swallowed.
o Storage: Store at 2-8°C. Hygroscopic.

e PPE: Face shield, high-grade nitrile gloves, and respirator usage are mandatory during
synthesis due to volatility of the free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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